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Understanding MoO:s Interfacial Degradation

The thermal degradation at the MoOs interface is a critical failure point that can severely impact device

performance. The core issues identified in recent studies are:

e Chemical Doping: Upon thermal annealing, MoOs can chemically dope the organic photoactive
layer. This leads to unfavorable band alignment at the interface, which increases charge
recombination and reduces the built-in potential of the cell, causing significant losses in Voc and FF
[1].

¢ MoOs Diffusion: Evidence shows that thermal annealing can lead to the formation and diffusion of
reduced MoOs species ((Mo0s ) -) through the photoactive layer. These act as acceptor-type
impurities, p-doping the bulk and increasing non-radiative recombination. Accumulation of these
species at the cathode further degrades performance [2].

Troubleshooting Guide & Mitigation Strategies

Two primary strategies have been proven effective in suppressing this interfacial degradation. The following

table summarizes these approaches and their outcomes.
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Strategy Mechanism of Action

Reported Performance &
Stability

Inserting a Ceo  Acts as a protective layer between the organic
Interlayer [1] bulk heterojunction (BHJ) and MoOs, preventing
direct chemical interaction and doping.

Using a TCTA  Suppresses the diffusion of (Mo0s) - species

Interlayer [2] into the photoactive layer (PM6:L8-BO),
mitigating p-doping and recombination.

Detailed Experimental Protocols

>16% PCE (initial); <2% decay
after annealing at 150°C with a 3
nm Ceo layer.

>16% PCE after hot-press
encapsulation; excellent thermal
stability maintained at 85°C.

Protocol 1: Using a Ceo Interlayer for Interface Passivation

This method focuses on creating a physical barrier to prevent the chemical reaction between MoOs and the

organic layer.

¢ Device Fabrication: Fabricate an inverted organic solar cell with a standard structure (e.g.,

ITO/ZNO/PM6:Y6/MoOs/Al) [1].

¢ Interlayer Deposition: Before thermally evaporating the MoOs layer, deposit a thin layer of Ceo (e.g.,

3 nm) directly onto the PM6:Y6 photoactive layer [1].
¢ Key Considerations:

o The thickness of the Ceo layer is critical. A 3 nm layer was found to be optimal, successfully

passivating the interface without significantly hindering charge transport [1].
o This approach directly addresses the chemical doping mechanism, stabilizing the VOC and FF

under thermal stress [1].

Protocol 2: Using a TCTA Interlayer to Suppress MoOs Diffusion

This strategy employs a high-ionization potential material to block the diffusion of reduced molybdenum

species.

¢ Device Fabrication: Fabricate an inverted cell (e.g., ITO/ZnO/PM6:L8-BO/M0o0Os/Ag) [2].
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¢ Interlayer Deposition: Spin-coat or evaporate a thin film of TCTA (4,4',4"-tris(carbazol-9-yl)-

triphenylamine) between the photoactive layer (PM6:L8-BO) and the MoOs hole transport layer [2].
e Key Considerations:

o The TCTA layer acts as a diffusion barrier, preventing (Mo0s ) - from penetrating into and p-
doping the bulk heterojunction, thus preserving the JSC and overall performance [2].

o This method has proven effective in maintaining high efficiency even after the high-temperature
process of hot-press encapsulation [2].

The experimental workflow below summarizes the decision-making process for addressing MoO3 interfacial

degradation.
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Key Recommendations for Experimental Design

e Diagnose Your Degradation: First, analyze your J-V parameters after thermal stress. A rapid drop in
VOC and FF strongly suggests chemical doping is the main issue [1]. A pronounced JSC loss,
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coupled with slower VOC/FF decay, may indicate significant Mo-species diffusion into the bulk [2].
This will guide you toward the most effective strategy.

e Material Selection: While Ceo and TCTA are proven, the principle is to use a stable, inert interlayer.
You may explore other materials with similar electronic properties and high thermal stability.

e Thickness Optimization: The efficacy of an interlayer is highly dependent on its thickness. A balance
must be struck between effective blocking and minimal series resistance. Always include a thickness
optimization series in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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